Cas no 4332-88-1 ((2Z)-3-(5-nitrofuran-2-yl)-1-phenylprop-2-en-1-one)

(2Z)-3-(5-nitrofuran-2-yl)-1-phenylprop-2-en-1-one structure
4332-88-1 structure
Product Name:(2Z)-3-(5-nitrofuran-2-yl)-1-phenylprop-2-en-1-one
CAS No:4332-88-1
MF:C13H9NO4
MW:243.214863538742
CID:1515720
PubChem ID:20331
Update Time:2025-04-21

(2Z)-3-(5-nitrofuran-2-yl)-1-phenylprop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

    • (2Z)-3-(5-nitrofuran-2-yl)-1-phenylprop-2-en-1-one
    • (Z)-3-(5-nitrofuran-2-yl)-1-phenylprop-2-en-1-one
    • CID 20331
    • 4332-88-1
    • AKOS030662042
    • UPCMLD0ENAT5762466:001
    • 3-(5-Nitro-2-furanyl)-1-phenyl-2-propen-1-one
    • DTXSID701253574
    • Inchi: 1S/C13H9NO4/c15-12(10-4-2-1-3-5-10)8-6-11-7-9-13(18-11)14(16)17/h1-9H
    • InChI Key: ZLDNVNUDRJJGII-UHFFFAOYSA-N
    • SMILES: O1C(=CC=C1C=CC(C1C=CC=CC=1)=O)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 243.05317
  • Monoisotopic Mass: 243.05315777g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 341
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 3.1
  • Topological Polar Surface Area: 76Ų

Experimental Properties

  • PSA: 73.35
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